Cas no 5928-48-3 (4,5-dimethylthiophene-2-carbaldehyde)

• Product Name: 4,5-dimethylthiophene-2-carbaldehyde
• CAS No: 5928-48-3
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD02093897
• CID: 85486
• PubChem ID: 2733926
• Update Time: 2025-06-29

4,5-dimethylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-thiophenecarboxaldehyde
• 4,5-Dimethylthiophene-2-carboxaldehyde
• 4,5-dimethylthiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 4,5-dimethyl-
• AKOS005167001
• 4,5-dimethyl-2-thiophene carboxaldehyde
• FT-0617202
• AT16723
• Z1255488969
• GEO-01228
• QSBBXKVGLJSGAJ-UHFFFAOYSA-N
• 4,5-Dimethylthiophene-2-carboxaldehyde, 97%
• EN300-101656
• SCHEMBL2222194
• AS-62962
• W-200447
• 5928-48-3
• MFCD02093897
• CS-0229935
• DTXSID90370042

• MDL： MFCD02093897
• Inchi： 1S/C7H8OS/c1-5-3-7(4-8)9-6(5)2/h3-4H,1-2H3
• InChI Key： QSBBXKVGLJSGAJ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(C)=C1C

Computed Properties

• Exact Mass: 140.03000
• Monoisotopic Mass: 140.029586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.2
• Topological Polar Surface Area: 45.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.179 g/mL at 25 °C
• Boiling Point: 82-85 °C/0.2 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.579
• PSA: 45.31000
• LogP: 2.17740
• Solubility: Not determined
• Sensitiveness: Air Sensitive

4,5-dimethylthiophene-2-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 4,5-dimethylthiophene-2-carbaldehyde

Comprehensive Overview of 4,5-Dimethylthiophene-2-carbaldehyde (CAS No. 5928-48-3)

4,5-Dimethylthiophene-2-carbaldehyde (CAS No. 5928-48-3) is a specialized organic compound belonging to the thiophene family, widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. With the growing interest in heterocyclic compounds and their derivatives, this compound has garnered significant attention due to its unique structural properties and reactivity. Researchers and industries are increasingly exploring its potential in drug synthesis, flavor and fragrance formulations, and as a building block for advanced materials.

The molecular structure of 4,5-dimethylthiophene-2-carbaldehyde features a thiophene ring substituted with two methyl groups at the 4 and 5 positions and an aldehyde functional group at the 2-position. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in the development of bioactive molecules, particularly in the design of antimicrobial and antioxidant agents, aligning with the global demand for novel therapeutic solutions.

In the context of green chemistry and sustainable practices, 4,5-dimethylthiophene-2-carbaldehyde has been investigated for its compatibility with eco-friendly synthesis methods. The compound's adaptability to catalytic reactions and solvent-free conditions resonates with the industry's shift toward reducing environmental impact. Furthermore, its potential in photovoltaic materials and organic electronics has sparked interest among researchers working on next-generation energy storage solutions.

From a commercial perspective, the demand for 4,5-dimethylthiophene-2-carbaldehyde is driven by its utility in fine chemicals and specialty chemicals markets. Manufacturers are optimizing production processes to meet the needs of pharmaceutical intermediates and flavor enhancers, catering to sectors such as food technology and healthcare. Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure high purity and consistency, addressing stringent regulatory standards.

Emerging trends in computational chemistry and AI-driven drug discovery have also brought 4,5-dimethylthiophene-2-carbaldehyde into the spotlight. Its molecular descriptors and reactivity patterns are being modeled to predict novel applications, accelerating innovation in medicinal chemistry. As the scientific community continues to explore its potential, this compound remains a subject of active research, bridging gaps between academia and industrial applications.

In summary, 4,5-dimethylthiophene-2-carbaldehyde (CAS No. 5928-48-3) stands as a pivotal compound in modern chemistry, with its relevance extending across multiple high-impact domains. Its synthesis, properties, and applications align with contemporary scientific and industrial priorities, making it a key player in the advancement of functional materials and life sciences.